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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12388392

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diSulfo-Cy3 alkyne, a water-soluble

fluorescent probe widely utilized in biological research and drug development. We will delve

into its chemical structure, physicochemical and spectral properties, and its application in

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. Detailed experimental

protocols and a visual representation of the labeling workflow are provided to facilitate its

integration into your research.

Core Properties and Structure
diSulfo-Cy3 alkyne is a bright, orange-fluorescent dye equipped with a terminal alkyne group.

[1] This functional group allows for the covalent labeling of molecules containing an azide group

through the highly efficient and bioorthogonal click chemistry reaction.[2][3] The presence of

two sulfonate groups renders the molecule highly water-soluble, which is advantageous for

labeling proteins and other biological macromolecules in aqueous environments without the

need for organic co-solvents.[2][4] The dye's fluorescence is intense and pH-insensitive

between pH 4 and 10.[1]

Chemical Structure:
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Molecular Formula: C₃₃H₃₈N₃NaO₇S₂[5]

CAS Number: 2055138-88-8[4][5]

(A 2D chemical structure diagram would be placed here in a formal whitepaper. Due to current

limitations, a visual representation cannot be directly generated. The structure consists of a

cyanine dye core with two sulfonate groups and a linker arm terminating in an alkyne.)

Physicochemical and Spectral Data
The quantitative properties of diSulfo-Cy3 alkyne are summarized below. These parameters

are crucial for designing and executing labeling experiments, as well as for the quantitative

analysis of labeled biomolecules.

Property Value Reference(s)

Molecular Weight 675.8 g/mol [5]

Excitation Maximum (λₘₐₓ) 548 - 555 nm [1][5]

Emission Maximum (λₑₘ) 567 - 572 nm [1][5]

Molar Extinction Coeff. ~150,000 - 162,000 M⁻¹cm⁻¹ [1][5]

Fluorescence Quantum Yield ~0.15 [5]

Solubility Water, DMSO, DMF [1][5]

Purity ≥95% [5]

Storage Conditions -20°C, in the dark, desiccated [5][6]

Mechanism of Action: Copper-Catalyzed Click
Chemistry
diSulfo-Cy3 alkyne is primarily used in the Copper(I)-catalyzed Azide-Alkyne Cycloaddition

(CuAAC) reaction. This reaction forms a stable, covalent triazole linkage between the alkyne-

containing dye and an azide-modified biomolecule (e.g., a protein, peptide, or nucleic acid).[1]

[3] The reaction is highly specific and efficient, proceeding readily in aqueous buffers at room

temperature and across a broad pH range (typically 4-11).[7][8] Its bioorthogonality ensures
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that the azide and alkyne groups do not react with other functional groups found in biological

systems, minimizing off-target labeling.[3][7]

Experimental Workflow: Labeling Azide-Modified
Biomolecules
The following diagram illustrates a typical workflow for labeling an azide-modified protein with

diSulfo-Cy3 alkyne and subsequent purification.
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1. Reagent Preparation

2. Click Reaction

3. Purification

4. Analysis
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Caption: Workflow for labeling an azide-modified protein with diSulfo-Cy3 alkyne.

Detailed Experimental Protocol: Protein Labeling
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This protocol provides a general method for labeling an azide-modified protein with diSulfo-
Cy3 alkyne. Optimization may be required depending on the specific protein and desired

degree of labeling.

A. Materials and Reagent Preparation:

diSulfo-Cy3 Alkyne Stock Solution (10 mM): Dissolve an appropriate amount of diSulfo-
Cy3 alkyne in anhydrous DMSO. Store at -20°C, protected from light.

Azide-Modified Protein Solution (1-5 mg/mL): Dissolve or dilute the protein in a suitable

buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4).

Copper(II) Sulfate (CuSO₄) Stock Solution (50 mM): Dissolve CuSO₄·5H₂O in deionized

water. Store at room temperature.

Reducing Agent Stock Solution (500 mM Ascorbic Acid): Dissolve sodium ascorbate or

ascorbic acid in deionized water. This solution must be prepared fresh immediately before

use, as it is prone to oxidation.[9][10]

B. Labeling Reaction Procedure:

This protocol is for a 100 µL final reaction volume.

In a microcentrifuge tube, add the azide-modified protein solution. For example, use 1 nmol

of protein.

Add the diSulfo-Cy3 alkyne stock solution. A 5- to 10-fold molar excess of dye over protein

is a good starting point (e.g., 0.5 - 1.0 µL of a 10 mM stock for 1 nmol of protein).

Add the CuSO₄ stock solution to a final concentration of 1 mM (2 µL of 50 mM stock).

Initiate the reaction by adding the freshly prepared ascorbic acid stock solution to a final

concentration of 5 mM (1 µL of 500 mM stock).[9]

Gently vortex the mixture and incubate at room temperature for 1-2 hours, protected from

light.

C. Purification of the Labeled Protein:
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After incubation, the unreacted dye must be removed. Size-exclusion chromatography (e.g.,

a desalting column such as a PD-10 or spin column) is a common and effective method.

Equilibrate the column with your buffer of choice (e.g., PBS).

Apply the reaction mixture to the column.

Collect the fractions containing the high-molecular-weight labeled protein, which will elute

first. The smaller, unreacted dye molecules will be retained longer and elute in later fractions.

D. Verification and Quantification:

Spectroscopy: Measure the absorbance of the purified conjugate at 280 nm (for protein) and

~548 nm (for Cy3). The degree of labeling can be calculated using the Beer-Lambert law

with the respective molar extinction coefficients.

SDS-PAGE: Analyze the purified conjugate by SDS-PAGE. The labeled protein can be

visualized by its orange fluorescence when excited with an appropriate light source before

staining with a total protein stain like Coomassie Blue.

Key Applications
The versatility and favorable properties of diSulfo-Cy3 alkyne make it suitable for a wide

range of applications in life sciences:

Protein and Peptide Labeling: Enables the fluorescent tagging of azide-containing proteins

and peptides for visualization and quantification.[2]

Nucleic Acid Labeling: Used to label azide-modified DNA or RNA for applications in

genomics and molecular biology.[2]

Fluorescence Imaging: A powerful tool for visualizing the localization and dynamics of

biomolecules within fixed or living cells in techniques such as fluorescence microscopy and

flow cytometry.[2]

Bioconjugation: Facilitates the creation of complex bioconjugates, such as antibody-drug

conjugates or targeted imaging agents, by linking different molecular entities together.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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